Cas no 61533-68-4 (Pyrimidine, 2-chloro-5-(2-methoxyethoxy)-)

2-Chloro-5-(2-methoxyethoxy)pyrimidine is a versatile heterocyclic compound featuring a pyrimidine core substituted with a chloro group at the 2-position and a 2-methoxyethoxy moiety at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group facilitates nucleophilic substitution reactions, while the 2-methoxyethoxy side chain enhances solubility and modulates electronic properties. Its well-defined reactivity profile allows for efficient derivatization, enabling the construction of complex molecular frameworks. The compound is particularly useful in medicinal chemistry for the development of targeted bioactive molecules. High purity and stability ensure consistent performance in synthetic applications.

Pyrimidine, 2-chloro-5-(2-methoxyethoxy)- structure

61533-68-4 structure

Product Name:Pyrimidine, 2-chloro-5-(2-methoxyethoxy)-

CAS No:61533-68-4

MF:C₇H₉ClN₂O₂

MW:188.611560583115

MDL:MFCD26403410

CID:475906

PubChem ID:71394878

Update Time:2025-06-23

Pyrimidine, 2-chloro-5-(2-methoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

- Pyrimidine, 2-chloro-5-(2-methoxyethoxy)-
- 2-chloro-5-(2-methoxyethoxy)pyrimidine
- YCNYOQHFLUPLKW-UHFFFAOYSA-N
- A1-07178
- SCHEMBL2221457
- 61533-68-4
- DTXSID20816544
- FT-0742574
- MDL： MFCD26403410
- Inchi： 1S/C7H9ClN2O2/c1-11-2-3-12-6-4-9-7(8)10-5-6/h4-5H,2-3H2,1H3
- InChI Key： YCNYOQHFLUPLKW-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(C=N1)OCCOC

Computed Properties

Exact Mass: 188.03537
Monoisotopic Mass: 188.0352552g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 44.2Å²

Experimental Properties

PSA: 44.24

Pyrimidine, 2-chloro-5-(2-methoxyethoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	181365-1g	2-Chloro-5-(2-methoxyethoxy)pyrimidine, 95%	61533-68-4	95%	1g	$908.00	2023-09-06
Matrix Scientific	181365-2.500g	2-Chloro-5-(2-methoxyethoxy)pyrimidine, 95%	61533-68-4	95%	2.500g	$1403.00	2023-09-06
eNovation Chemicals LLC	Y1299894-5g	2-chloro-5-(2-methoxyethoxy)pyrimidine	61533-68-4	95%	5g	$1880	2024-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1739191-250mg	2-Chloro-5-(2-methoxyethoxy)pyrimidine	61533-68-4	98%	250mg	￥6606.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1739191-1g	2-Chloro-5-(2-methoxyethoxy)pyrimidine	61533-68-4	98%	1g	￥14386.00	2024-05-06
eNovation Chemicals LLC	Y1299894-1g	2-chloro-5-(2-methoxyethoxy)pyrimidine	61533-68-4	95%	1g	$1000	2025-02-20
eNovation Chemicals LLC	Y1299894-1g	2-chloro-5-(2-methoxyethoxy)pyrimidine	61533-68-4	95%	1g	$1000	2025-02-28